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Compound of Interest

Compound Name: (R)-(+)-Limonene

Cat. No.: B1670807 Get Quote

Proper management and disposal of (R)-(+)-Limonene are critical for ensuring laboratory

safety and environmental protection. This guide provides essential information for researchers,

scientists, and drug development professionals on the appropriate procedures for handling and

disposing of this chemical.

(R)-(+)-Limonene, a flammable liquid and known skin irritant, is classified as very toxic to

aquatic life with long-lasting effects.[1][2] Therefore, it is imperative that this substance is not

released into the environment through drains or waterways.[2][3][4] Disposal must always

comply with federal, state, and local regulations.[2][4][5] If discarded in its purchased form, it

may be considered a RCRA hazardous waste.[5]

Key Safety and Disposal Information
For easy reference, the following table summarizes the key quantitative data and classifications

for (R)-(+)-Limonene.
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Parameter Value/Classification Notes

Flash Point
Approximately 48°C (118.4°F)

[3]

Flammable liquid. Keep away

from heat, sparks, and open

flames.[1][6]

GHS Hazard Statements

H226: Flammable liquid and

vapor.[2][5] H315: Causes skin

irritation.[2] H317: May cause

an allergic skin reaction.[2][5]

H304: May be fatal if

swallowed and enters airways.

[2][7] H410: Very toxic to

aquatic life with long lasting

effects.[2][5]

These statements highlight the

primary physical, health, and

environmental hazards.

Personal Protective Equipment

(PPE)

Protective gloves, clothing, eye

protection, and face protection

are required.[8][1]

Ensure adequate ventilation. In

enclosed spaces, a respirator

may be necessary.[3]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases, and

peroxides.[8][1]

Store away from these

materials to prevent hazardous

reactions.

Spill Response

Use non-combustible

absorbent materials like sand

or earth to contain and collect

spills.[1][3][6]

Do not use combustible

absorbents such as sawdust.

[1]

Disposal Recommendation

Dispose of contents and

container to an approved

waste disposal plant.[8][6]

This is the primary and safest

disposal method.

Experimental Protocol: Small-Scale Spill Cleanup
In the event of a small spill of (R)-(+)-Limonene in a laboratory setting, the following steps

should be taken:
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Ensure Safety: Immediately alert others in the area and ensure proper ventilation.[8]

Remove all sources of ignition from the vicinity.[1][6][9] Don appropriate PPE, including

gloves, safety goggles, and a lab coat.[8]

Containment: Prevent the spill from spreading and entering drains.[3][4][6] Use a non-

combustible absorbent material such as sand, earth, or vermiculite to cover the spill.[1][3][6]

Collection: Once the limonene is fully absorbed, carefully collect the material using non-

sparking tools and place it into a suitable, labeled container for chemical waste.[1][6]

Decontamination: Clean the spill area thoroughly with soap and water.[3]

Disposal: The container with the absorbed limonene must be sealed, labeled as hazardous

waste, and disposed of through an approved waste disposal service in accordance with

institutional and local regulations.[8][9]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (R)-(+)-
Limonene waste in a laboratory setting.
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Identify (R)-(+)-Limonene Waste

Is the waste contaminated with
other hazardous materials?

Pure or lightly used
(R)-(+)-Limonene

No

Mixed Hazardous Waste

Yes

Is it spill residue
on absorbent material?

Collect in a designated,
properly labeled, sealed,

non-reactive waste container.

Liquid (R)-(+)-Limonene Waste

No

Solid Waste (Absorbent Material)

Yes

Collect in a designated,
properly labeled, sealed

waste container.

Segregate from incompatible
wastes (e.g., strong oxidizers).

Store in a cool, dry,
well-ventilated area away

from ignition sources.

Arrange for pickup and disposal
by an approved hazardous

waste contractor.

Click to download full resolution via product page

Disposal workflow for (R)-(+)-Limonene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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